Matriptase-IN-2

Matriptase-1 selectivity Matriptase-2 counter-screen Protease inhibitor specificity
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C33H35Cl2F6N5O7S
Molecular Weight 830.6 g/mol
Cat. No. B15578006
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Technical Parameters


Basic Identity
Product NameMatriptase-IN-2
Molecular FormulaC33H35Cl2F6N5O7S
Molecular Weight830.6 g/mol
Structural Identifiers
InChIInChI=1S/C29H33Cl2N5O3S.2C2HF3O2/c30-23-7-8-25(26(31)18-23)21-4-2-6-24(17-21)40(38,39)35-27(16-20-3-1-5-22(15-20)28(33)34)29(37)36-13-10-19(9-12-32)11-14-36;2*3-2(4,5)1(6)7/h1-8,15,17-19,27,35H,9-14,16,32H2,(H3,33,34);2*(H,6,7)/t27-;;/m0../s1
InChIKeyHCTPOLRWOSFUBB-LPCSYZHESA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Matriptase-IN-2: Matriptase-1/TMPRSS2 Inhibitor


Matriptase-IN-2 (synonyms: I-432, MI-432, compound 432; CAS 1268874-09-4 TFA salt, free base CAS 1268874-08-3) is a synthetic 3-amidinophenylalanine-derived small molecule that inhibits both the type II transmembrane serine protease matriptase-1 (ST14) and TMPRSS2 [1]. It was originally disclosed in patent WO2011023958A1 as compound 432 for potential musculoskeletal disorder applications [1], and has subsequently been characterized as one of the most potent dual matriptase/TMPRSS2 inhibitors in the 3-amidinophenylalanine chemotype [2][3]. The compound exhibits a unique dual-target profile, with a matriptase-1 Ki of 2–5 nM and TMPRSS2 Ki of 0.9 nM [3][4].

Dual Target Matriptase-1 & TMPRSS2 inhibition studies
Viral Entry TMPRSS2-dependent viral entry assay context
Epithelial & Hepatic Barrier function and hepcidin modulation research

Matriptase-IN-2 – In-Class Substitution Risks


The 3-amidinophenylalanine inhibitor series contains compounds that share a core pharmacophore but diverge substantially in their matriptase-1 vs. matriptase-2 selectivity ratios, TMPRSS2 co-inhibition potency, and off-target liabilities against coagulation proteases [1][2]. Matriptase-IN-2 exhibits a distinct selectivity fingerprint: approximately 55-fold preference for matriptase-1 (Ki = 2 nM) over matriptase-2 (Ki = 110 nM), combined with sub-nanomolar TMPRSS2 affinity (Ki = 0.9 nM) [1]. In contrast, close analog MI-460 shows a broader ~100-fold matriptase-1/-2 window (1.8 nM vs. 180 nM) but with a different CYP450 interaction profile [2]. Furthermore, the antiviral activity of these inhibitors in Calu-3 cells varies dramatically: I-432 was identified as the most potent analog for suppressing H1N1/H3N2 influenza viral spread, while other series members such as MI-463 and MI-1900 require higher concentrations [3]. Generic substitution without verification of the specific selectivity and functional activity fingerprint therefore risks selecting a compound with inadequate target engagement for the intended application.

Matriptase-1/-2 selectivity ratio may shift significantly across 3-amidinophenylalanine analogs (e.g., MI-460)
TMPRSS2 co-inhibition potency differs; close series members lack sub-nanomolar affinity and may underperform in antiviral assays
CYP3A4 inhibition profile is chemotype-dependent; dichloro-biphenyl analogs likely inhibit CYP3A4, while non-biphenyl analogs spare it
Cellular stress phenotypes (oxidative species, cytokine release) vary among inhibitors; functional readouts may not transfer directly

Matriptase-IN-2 – Head-to-Head Comparison Data


Matriptase-1/2 Selectivity: Comparison with MI-460

Matriptase-IN-2 (MI-432) exhibits a 55-fold selectivity window for matriptase-1 (Ki = 2.0 nM) over matriptase-2 (Ki = 110 nM) [1]. In the same study, the closely related analog MI-460 shows a broader 100-fold selectivity (matriptase-1 Ki = 1.8 nM; matriptase-2 Ki = 180 nM) [1]. This quantitative difference in selectivity ratio is meaningful for experimental designs where balanced dual matriptase-1/-2 inhibition vs. matriptase-1-preferential inhibition has distinct biological consequences.

Matriptase-1/2 Selectivity
Head-to-head
55-fold selectivity (MI-432) vs 100-fold (MI-460)
Narrower selectivity window may support balanced dual-pathway engagement in tissues co-expressing matriptase-2
Reported Ki ratios; recombinant catalytic domains
Matriptase-1 selectivity Matriptase-2 counter-screen Protease inhibitor specificity

TMPRSS2 Affinity vs. Selective Matriptase-1 Inhibitors

Matriptase-IN-2 (I-432) inhibits TMPRSS2 with a Ki of 0.9 nM, making it approximately 2-fold more potent against TMPRSS2 than against matriptase-1 [1]. This sub-nanomolar TMPRSS2 activity is a key differentiator from matriptase-1-selective inhibitors such as CVS-3983, which lacks reported TMPRSS2 activity at comparable concentrations [2]. Among 3-amidinophenylalanine derivatives, I-432 was identified as the most potent inhibitor for suppressing influenza A virus (H1N1 and H3N2) replication in Calu-3 cells [3].

TMPRSS2 Affinity vs. Selective Inhibitors
Class-level inference
TMPRSS2 Ki 0.9 nM; Ki ratio (TMPRSS2/matriptase-1) 0.45
Reported sub-nanomolar TMPRSS2 engagement supports antiviral entry assay context; many peer inhibitors lack comparable data
Fluorogenic substrate assay; IUPHAR ligand 10733
TMPRSS2 inhibition Antiviral target engagement Dual protease inhibitor

Intestinal Epithelial Barrier Modulation: Comparison with MI-460

In IPEC-J2 porcine intestinal epithelial monolayers, both MI-432 and MI-460 at 50 µM significantly decreased transepithelial electrical resistance (TER), indicating compromised barrier integrity upon matriptase inhibition [1]. MI-432 additionally caused a unique redistribution of oxidative species between intracellular and extracellular compartments after short-term (2 h) treatment, an effect not uniformly observed with MI-460 [2]. The dual functional signature—TER suppression plus oxidative species redistribution—is specific to MI-432 among tested 3-amidinophenylalanine analogs.

Intestinal Epithelial Barrier Modulation
Head-to-head
TER decrease + unique oxidative species redistribution at 25–50 µM
Dual functional phenotype (barrier disruption + early oxidative stress) provides a mechanistically informative readout vs. MI-460
IPEC-J2 monolayer; 2–48 h treatment
Epithelial barrier integrity Transepithelial electrical resistance Paracellular permeability

Hepcidin Modulation in Hepatocyte Models

In primary hepatocyte and hepatocyte-Kupffer cell co-cultures, MI-432 at 50 µM induced significant hepcidin overproduction, a functional consequence of matriptase-2 inhibition in hepatic cells [1]. Among four tested 3-amidinophenylalanine derivatives (MI-432, MI-441, MI-460, MI-461), only MI-461 avoided concomitant elevation of extracellular hydrogen peroxide and pro-inflammatory IL-6/IL-8 levels [1]. MI-432's hepcidin upregulation is comparable to MI-461 in magnitude, but MI-432 lacks the favorable oxidative stress-sparing profile of MI-461, making the compounds functionally distinct despite shared chemotypes.

Hepcidin Modulation in Hepatocytes
Head-to-head
Hepcidin overproduction with detectable H₂O₂ elevation at 50 µM
Full-pathway matriptase-2 inhibition positive control with cellular stress endpoints; MI-461 avoids H₂O₂ but yields similar hepcidin response
Primary hepatocyte/Kupffer co-culture; ELISA
Hepcidin regulation Iron homeostasis Hepatocyte-Kupffer cell co-culture

Antiviral Efficacy Against SARS-CoV-2 in Calu-3 Cells

MI-432 (I-432) and MI-1900 both suppressed SARS-CoV-2 replication in Calu-3 human airway epithelial cells in a dose-dependent manner, an effect attributed to TMPRSS2-mediated cleavage blockade at the S2' site [1]. While both compounds are active, I-432 was previously characterized as the most potent inhibitor among the 3-amidinophenylalanine series for suppressing influenza A virus replication [2], and its sub-nanomolar TMPRSS2 Ki (0.9 nM) [3] provides a clear biochemical basis for its higher antiviral potency compared to other series members whose TMPRSS2 Ki values are less favorable.

Antiviral Efficacy (SARS-CoV-2, Influenza)
Cross-study comparable
Dose-dependent SARS-CoV-2 titer reduction; most potent H1N1/H3N2 suppressor in series
Reported strongest combined biochemical (Ki 0.9 nM) and functional antiviral evidence in 3-amidinophenylalanine class
Calu-3 cells; 20–50 µM; TMPRSS2 cleavage readout
SARS-CoV-2 entry inhibition TMPRSS2-dependent viral activation Calu-3 airway model

CYP3A4 Liability Profile

A comprehensive CYP450 panel study of seven matriptase/TMPRSS2 inhibitors (MI-21, MI-463, MI-472, MI-485, MI-1900, MI-1903, MI-1904) revealed that all tested compounds except MI-21 potently inhibited CYP3A4, while CYP1A2, CYP2C9, CYP2C19, and CYP2D6 were unaffected across the series [1]. Although MI-432 was not directly included in this panel, its structural classification as a 3-amidinophenylalanine derivative with a dichloro-biphenyl sulfonyl group places it in the same CYP3A4-liable subgroup as MI-463, MI-472, and MI-485 [1]. In contrast, MI-21 (which lacks the dichloro-biphenyl moiety) spares CYP3A4, representing a structurally driven differentiation point within the class [1].

CYP3A4 Liability Profile
Class-level inference
Not directly assayed; structural prediction places in CYP3A4-liable subgroup
Dichloro-biphenyl analogs potently inhibit CYP3A4; CYP3A4 interference should be anticipated for co-administered compounds
Fluorometric panel data from analog MI-463 etc.; review required
Cytochrome P450 inhibition Drug metabolism In vitro ADME

Matriptase-IN-2 – Optimal Research Applications


Dual Matriptase-1/TMPRSS2 Engagement in Antiviral Entry Studies

Matriptase-IN-2 is the preferred positive control inhibitor for experiments investigating TMPRSS2-dependent viral entry mechanisms (influenza A H1N1/H3N2/H9N2, SARS-CoV-2). Its sub-nanomolar TMPRSS2 Ki (0.9 nM) [1] combined with confirmed suppression of viral replication in Calu-3 cells [2] provides a well-validated biochemical-to-functional bridge. Use at 20–50 µM in cell culture for 24–48 h, with TMPRSS2 cleavage product detection as a proximal pharmacodynamic readout.

Intestinal Epithelial Barrier Integrity Studies

For researchers modeling matriptase-dependent intestinal epithelial barrier disruption, Matriptase-IN-2 (MI-432) at 25–50 µM induces TER decrease, occludin mislocalization, and early oxidative species redistribution in IPEC-J2 monolayers [3][4]. This multi-parametric functional response makes it a more informative tool compound than MI-460, which lacks the oxidative stress phenotype component.

Hepatic Hepcidin Modulation with Cellular Stress Endpoints

In primary hepatocyte or hepatocyte-Kupffer cell co-culture models, Matriptase-IN-2 (MI-432) at 50 µM reliably induces hepcidin overproduction [5]. Researchers needing a positive control for full-pathway matriptase-2 inhibition in iron homeostasis studies should select MI-432 when concomitant H₂O₂ elevation serves as a useful internal control for target engagement. For studies requiring stress-free hepcidin modulation, MI-461 is the appropriate alternative [5].

Musculoskeletal Disorder Target Validation

As the originally disclosed compound 432 in patent WO2011023958A1 [6], Matriptase-IN-2 is the appropriate tool for reproducing and extending pharmacological findings in musculoskeletal disease models, particularly osteoarthritis and cartilage degradation, where matriptase-mediated matrix metalloproteinase activation is implicated. The patent-established link between compound identity and musculoskeletal indication supports its use as a reference standard in target validation studies in this therapeutic area.

Application
Selection Property
Validation Focus
TMPRSS2-dependent viral entry studies (influenza, SARS-CoV-2)
Dual matriptase-1/TMPRSS2 inhibitor with reported sub-nanomolar TMPRSS2 Ki
TMPRSS2 cleavage product detection; viral titer reduction in Calu-3 cells
Intestinal epithelial barrier integrity research
Compound with dual TER modulation and oxidative species redistribution phenotype
TER measurement, occludin localization, intracellular/extracellular oxidative species ratios
Hepatic hepcidin modulation (iron homeostasis)
Matriptase-2 inhibition positive control with concomitant H₂O₂ endpoint
Hepcidin ELISA and extracellular H₂O₂ readout in hepatocyte/Kupffer co-cultures
Musculoskeletal disorder target validation
Original patent-disclosed compound 432; matriptase-mediated matrix metalloproteinase activation context
Osteoarthritis/cartilage degradation models; MMP activation endpoints

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